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Compound of Interest

Compound Name: Narasino

Cat. No.: B1676957

An objective comparison of air quality in Narashino against other major urban centers in Chiba
Prefecture, supported by recent and historical data. This guide provides researchers, scientists,
and drug development professionals with a concise overview of the atmospheric environment
in the region.

This guide presents a comparative analysis of air quality in Narashino and other significant
cities within Chiba Prefecture, including Chiba City, Funabashi, Ichikawa, Matsudo, and
Kashiwa. The comparison is based on key air quality indicators to provide a comprehensive
understanding of the atmospheric conditions relevant to research and development activities.

Comparative Air Quality Data

The following table summarizes recent and historical air quality data for Narashino and
selected cities in Chiba Prefecture. The data includes concentrations of major air pollutants
such as particulate matter (PM2.5 and PM10), nitrogen dioxide (NO2), sulfur dioxide (SO2),
carbon monoxide (CO), and ozone (O3).
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- PM2.5 PM10 NO2 S02 (od0) 03 Data
ity
(ng/im3)  (pgim?)  (ppb) (ppb) (ppb) (ppb) Date
Narashin 2025-12-
21 32 24 1 496 8
o] 03[1]
Chiba Recent
) 20 23 25 1 609 3
City Data[2]
Funabas Recent
) 19 28 28 1 472 2
hi Data[3]
Recent
Ichikawa 20 25 26 1 548 1
Data[4]
2025-12-
Matsudo 26 34 23 1 396 5
03[5]
2025-12-
Kashiwa 22 31 31 1 578 1
06[6]

Note: The data presented is a snapshot from recent available readings and may not represent

annual averages. For long-term trends, consulting official reports from the Chiba Prefectural

Government or the Ministry of the Environment, Japan is recommended.

Experimental Protocols for Air Quality Monitoring

The air quality data presented in this guide is sourced from monitoring stations that are part of

the Japan Atmospheric Environmental Regional Observation System (Soramame) and the

Chiba Prefecture's environmental monitoring network.[7][8] The methodologies for measuring

key pollutants are standardized across Japan to ensure data consistency and comparability.

The following are the primary measurement methods used for the pollutants mentioned:

o Particulate Matter (PM2.5 and PM10): Continuous monitoring is typically conducted using

the beta-ray attenuation method or the light scattering method. These automated methods

provide real-time data and are calibrated against the standard gravimetric method.
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» Nitrogen Dioxide (NO2): The chemiluminescence method is the standard for continuous
monitoring of nitrogen oxides (NOx), from which NO2 concentrations are derived.

o Sulfur Dioxide (SO2): The ultraviolet fluorescence method is the established technique for
the continuous measurement of SO2.

o Carbon Monoxide (CO):Non-dispersive infrared (NDIR) spectroscopy is the standard method
for continuous CO monitoring.

e Ozone (O3): The ultraviolet absorption method is used for the continuous measurement of
0zone concentrations.

These methods are prescribed by the Japanese Ministry of the Environment and ensure high-
quality, reliable data collection.

Primary Air Pollution Sources in Chiba's Urban
Areas

The air quality in the urban and industrial areas of Chiba Prefecture is influenced by a
combination of sources.

» Traffic Emissions: Major roads and highways crisscross the prefecture, and vehicular
exhaust is a significant contributor to pollutants like nitrogen oxides (NOx) and particulate
matter, particularly in densely populated cities.[9]

 Industrial Activity: The coastal regions of Chiba are home to a large industrial zone, including
power plants, steelworks, and petrochemical facilities. These are major sources of sulfur
dioxide (SO2), nitrogen oxides (NOx), and particulate matter.

e Transboundary Pollution: Like other parts of Japan, Chiba Prefecture can be affected by the
long-range transport of air pollutants from the Asian continent, which can contribute to
elevated levels of PM2.5 and ozone.

While specific source apportionment data for each city is not readily available in a comparative
format, it is understood that cities with a higher density of industrial facilities and major
transportation arteries will generally experience a greater impact from these sources.
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Air Quality Comparison Workflow

The following diagram illustrates the logical workflow for comparing the air quality of Narashino
with other cities in Chiba Prefecture.
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Air quality comparison workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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